3-{[(2-Hydroxypropyl)amino]methyl}benzamide

• Molecular Formula: C11H16N2O2
• Molecular Weight: 208.26 g/mol
• IUPAC Name: 3-[(2-hydroxypropylamino)methyl]benzamide
• InChI: InChI=1S/C11H16N2O2/c1-8(14)6-13-7-9-3-2-4-10(5-9)11(12)15/h2-5,8,13-14H,6-7H2,1H3,(H2,12,15)
• InChI Key: CSWFCDBWWCZTCQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC(=CC=C1)C(=O)N)O

Description

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is a benzamide derivative characterized by a central benzamide scaffold substituted with a 2-hydroxypropylaminomethyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide typically involves the condensation of benzoic acids with amines. One efficient method is the direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of a Lewis acidic ionic liquid immobilized on diatomite earth (diatomite earth@IL/ZrCl4) . This method is considered green, rapid, and highly efficient, providing high yields and using eco-friendly processes.

Industrial Production Methods

In industrial settings, the production of benzamide derivatives, including 3-{[(2-Hydroxypropyl)amino]methyl}benzamide, often involves similar condensation reactions but on a larger scale. The use of ultrasonic irradiation and recoverable catalysts makes the process more sustainable and cost-effective .

Chemical Reactions Analysis

Types of Reactions

3-{[(2-Hydroxypropyl)amino]methyl}benzamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide, cyanide).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or neutral conditions.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Halogens (e.g., chlorine) in the presence of a catalyst like iron(III) chloride (FeCl3).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of halogenated benzamides.

Scientific Research Applications

3-{[(2-Hydroxypropyl)amino]methyl}benzamide has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antioxidant and antibacterial properties.

Medicine: Investigated for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Used in the production of pharmaceuticals, plastics, and other industrial materials.

Mechanism of Action

The mechanism of action of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be due to its ability to scavenge free radicals and chelate metal ions . Its antibacterial activity may involve the inhibition of bacterial cell wall synthesis or disruption of bacterial cell membranes .

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table summarizes structurally related benzamide derivatives and their distinguishing features:

Compound	Substituents	Key Properties	Applications
3-{[(2-Hydroxypropyl)amino]methyl}benzamide	- 2-Hydroxypropylaminomethyl group at position 3	- Potential N,O-bidentate directing group - Moderate polarity due to hydroxyl	Catalytic C–H functionalization
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()	- 3-Methylbenzamide core - 2-Hydroxy-1,1-dimethylethyl group	- Crystalline solid (X-ray confirmed) - Enhanced steric bulk	Metal-catalyzed reactions
N-(3-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl)benzamide ()	- 3,4-Dihydroisoquinoline moiety - Hydroxypropyl linkage	- High synthetic yield (71–94%) - Soluble in DCM	Intermediate for bioactive molecules
N-(3-(3,4-Dihydroisoquinolin-2(1H)-yl)-2-hydroxypropyl)-3-(((tetrahydro-2H-pyran-4-yl)amino)methyl)benzamide (Compound 15, )	- Tetrahydro-2H-pyran-4-ylamino group - Hydroxypropyl linkage	- LCMS m/z: 396.2 (M+1) - NMR-confirmed conformation	GPCR-targeted drug candidates
N-(3-(Cyclopropylamino)-1-(3-methyl-1H-indol-2-yl)propyl)-4-methoxybenzamide ()	- Cyclopropylamino and indole groups - Methoxy substitution	- Melting point: 177–179°C - IR/HRMS confirmed	Anticancer or antiviral research

Physicochemical and Functional Differences

• Solubility : The hydroxyl and tetrahydrofuran groups in Compound 15 enhance aqueous solubility compared to the less polar 3-methylbenzamide analog .
• Reactivity: The N,O-bidentate directing group in 3-{[(2-Hydroxypropyl)amino]methyl}benzamide facilitates metal coordination, whereas the steric bulk of the 1,1-dimethylethyl group in ’s compound may hinder reactivity .

Biological Activity

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is a compound of significant interest due to its diverse biological activities. This article explores its potential therapeutic applications, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

3-{[(2-Hydroxypropyl)amino]methyl}benzamide is classified as a benzamide derivative. Its structure features a benzene ring connected to an amide group, with a hydroxypropyl group attached to the amino function. This unique configuration may enhance its solubility and bioavailability compared to other benzamide derivatives, potentially leading to improved therapeutic outcomes.

Biological Activities

Research indicates that 3-{[(2-Hydroxypropyl)amino]methyl}benzamide exhibits several promising biological activities:

• Antioxidant Properties : The compound has shown the ability to scavenge free radicals and chelate metal ions, which may contribute to its antioxidant capabilities.
• Antibacterial Activity : Studies have demonstrated its effectiveness against various bacterial pathogens, suggesting potential applications in treating infections.
• Anti-inflammatory Effects : Preliminary findings indicate that it may possess anti-inflammatory properties, which could be beneficial in managing inflammatory diseases.
• Anticancer Potential : The compound's structure suggests it may interact with cellular pathways involved in cancer progression, warranting further investigation into its anticancer effects.

The mechanisms underlying the biological activities of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide are still being elucidated. It is believed that the compound may interact with specific receptors or enzymes that mediate oxidative stress responses. Understanding these interactions is crucial for optimizing its therapeutic potential.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide, a comparison with structurally similar compounds is beneficial:

Compound Name	Molecular Formula	Notable Properties
2,3-Dimethoxybenzamide	C10H13N1O2	Antioxidant and antibacterial activities
3-Acetoxy-2-methylbenzamide	C10H13N1O2	Significant biological activities
2-Amino-N-(3-hydroxypropyl)benzamide	C11H16N2O2	Antibacterial properties against pathogens
N-(2-Hydroxypropyl)benzamide	C10H13N1O2	Various pharmaceutical applications

This table highlights the diverse biological activities associated with similar compounds, emphasizing the potential of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide in pharmacological research.

Case Studies and Research Findings

Recent studies have focused on the synthesis and biological evaluation of 3-{[(2-Hydroxypropyl)amino]methyl}benzamide. For example:

• Antioxidant Activity Study : In vitro assays demonstrated that the compound effectively reduced oxidative stress markers in cellular models exposed to reactive oxygen species (ROS).
• Antibacterial Efficacy : The compound exhibited significant antibacterial activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentration (MIC) values comparable to established antibiotics.
• Anti-inflammatory Research : Preliminary results indicated that treatment with 3-{[(2-Hydroxypropyl)amino]methyl}benzamide reduced levels of pro-inflammatory cytokines in macrophage models.

These findings underscore the therapeutic potential of this compound across multiple domains.